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Compound of Interest

Compound Name: c-Met-IN-16

Cat. No.: B15579881

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The c-Met receptor tyrosine kinase and its ligand, hepatocyte growth factor (HGF), play crucial

roles in various cellular processes, including proliferation, survival, and motility.[1][2]

Dysregulation of the HGF/c-Met signaling pathway is implicated in the development and

progression of numerous cancers, making it a prime target for therapeutic intervention.[3][4][5]

Small molecule inhibitors targeting the ATP-binding site of c-Met are a significant class of anti-

cancer agents.[3] Accurate and consistent preparation of stock solutions for these inhibitors is

fundamental to obtaining reliable and reproducible experimental results in drug screening and

development.

This document provides a detailed protocol for the preparation of a stock solution for a

representative c-Met inhibitor, herein referred to as c-Met-IN-16 (using ABN401 as a model

compound based on available data). These guidelines are intended to ensure the stability and

accurate concentration of the inhibitor for use in various in vitro and in vivo experimental

settings.
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Quantitative Data Summary
For reproducible experiments, it is critical to understand the physicochemical properties of the

c-Met inhibitor. The following table summarizes key quantitative data for a representative c-Met

inhibitor.

Property Value Reference

Molecular Weight 556.58 g/mol [6]

Solubility (DMSO) 40 mg/mL [6]

Recommended Storage (Solid) 2-8°C [6]

Recommended Storage (Stock

Solution)
-20°C or -80°C [7]

pKa 7.49 [8][9]

Log P 2.46 [8][9]

Experimental Protocols
Materials

c-Met-IN-16 (or equivalent c-Met inhibitor) powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Stock Solution Preparation Workflow
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Preparation

Processing

Storage

Equilibrate c-Met-IN-16 to Room Temperature

Accurately Weigh Inhibitor

Dissolve in Anhydrous DMSO

Vortex to Ensure Complete Dissolution

Aliquot into Sterile Tubes

Store at -20°C or -80°C

Protect from Light and Repeated Freeze-Thaw Cycles
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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